2,6-dimethylphenyl 3-(3,4-dimethoxyphenyl)acrylate

• IUPAC Name: (2,6-dimethylphenyl) (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C19H20O4/c1-13-6-5-7-14(2)19(13)23-18(20)11-9-15-8-10-16(21-3)17(12-15)22-4/h5-12H,1-4H3/b11-9+
• InChI Key: QMXKBZHCKNOJAH-PKNBQFBNSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC(=O)C=CC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OC(=O)/C=C/C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H20O4
• Molecular Weight: 312.4 g/mol

Description

2,6-dimethylphenyl 3-(3,4-dimethoxyphenyl)acrylate is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.13615911 g/mol and the complexity rating of the compound is 396. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymer Synthesis and Modification

2,6-dimethylphenyl 3-(3,4-dimethoxyphenyl)acrylate has been explored in the synthesis and modification of polymers. The chemical serves as a monomer or a reactive intermediate in creating polymers with specific properties. For instance, the synthesis of biocompatible thermoresponsive polymers incorporating oligo(ethylene glycol) acrylate demonstrates the modification capabilities of similar acrylate monomers. These polymers exhibit temperature-dependent solubility in water, indicating potential applications in drug delivery systems where temperature can trigger drug release (Qiao et al., 2010).

Organic Synthesis and Catalysis

In organic synthesis, compounds similar to this compound are used in living radical polymerization processes. The development of arylthiobismuthine cocatalysts in organobismuthine-mediated living radical polymerization exemplifies the role of such compounds in synthesizing high molecular weight polystyrenes and polyacrylates with controlled molecular weights and low polydispersity indexes (Kayahara & Yamago, 2009).

Photorefractive Materials

The compound and its derivatives are also investigated for their applications in photorefractive materials. For example, acrylate type monomers have been used to create polymers containing thioxanthene units, showcasing their potential in photorefractive composites. These materials exhibit significant absorption coefficients and glass-transition temperatures, suggesting their suitability for photorefractive devices (Okamoto et al., 1999).

Molecular Engineering for Solar Cells

Moreover, molecular engineering of organic sensitizers for solar cell applications involves the use of functionalized unsymmetrical organic sensitizers. Compounds with a structure similar to this compound, upon anchoring onto TiO2 film, have shown high incident photon to current conversion efficiency, underlining their importance in improving solar cell efficiency (Kim et al., 2006).